Cas no 60706-36-7 (2-(1-benzothiophen-3-yl)propanoic acid)

• Product Name: 2-(1-benzothiophen-3-yl)propanoic acid
• CAS No: 60706-36-7
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 5979693
• PubChem ID: 17950506
• Update Time: 2025-05-22

2-(1-benzothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-3-yl)propanoic acid
• SCHEMBL7003003
• 60706-36-7
• EN300-1869307

• Inchi： 1S/C11H10O2S/c1-7(11(12)13)9-6-14-10-5-3-2-4-8(9)10/h2-7H,1H3,(H,12,13)
• InChI Key： MRCGBWUBNYAJRY-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(C(=O)O)C

Computed Properties

• Exact Mass: 206.04015073g/mol
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(1-benzothiophen-3-yl)propanoic acid

2-(1-Benzothiophen-3-yl)Propanoic Acid: A Comprehensive Overview

2-(1-Benzothiophen-3-yl)propanoic acid, identified by the CAS registry number 60706-36-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzothiophene derivatives, which have garnered attention due to their unique structural properties and potential applications in drug development and advanced materials. The molecule consists of a benzothiophene ring system fused with a propanoic acid moiety, creating a structure that exhibits both aromaticity and acidic characteristics.

The benzothiophene moiety, a heterocyclic aromatic compound, is known for its stability and electronic properties. The integration of this moiety with a propanoic acid group introduces additional functional diversity, making the compound suitable for various chemical reactions and biological interactions. Recent studies have highlighted the potential of 2-(1-benzothiophen-3-yl)propanoic acid in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and antioxidant therapies.

From a synthetic perspective, the preparation of 2-(1-benzothiophen-3-yl)propanoic acid involves a multi-step process that typically begins with the synthesis of benzothiophene derivatives. Researchers have explored various methodologies, including Friedel-Crafts alkylation and coupling reactions, to efficiently construct this compound. The choice of synthetic pathway often depends on the desired purity, scalability, and cost-effectiveness of the process.

The physical and chemical properties of 2-(1-benzothiophen-3-yl)propanoic acid are well-documented. The compound is characterized by its melting point, solubility in organic solvents, and UV-visible absorption spectrum. These properties make it amenable to analysis using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry. Recent advancements in analytical chemistry have further enhanced our ability to characterize this compound with precision.

In terms of applications, 2-(1-benzothiophen-3-yl)propanoic acid has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing drugs targeting inflammatory diseases. Its anti-inflammatory activity has been attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, studies have demonstrated its antioxidant properties, suggesting potential applications in combating oxidative stress-related conditions.

The material science community has also taken an interest in this compound due to its unique electronic properties. Researchers have explored its use in the development of organic semiconductors and light-emitting materials. The benzothiophene moiety contributes to the compound's electronic conductivity and photoluminescence characteristics, making it a candidate for applications in optoelectronic devices.

Recent research has delved into the mechanistic insights behind the biological activity of 2-(1-benzothiophen-3-yl)propanoic acid. Studies have employed computational modeling techniques to understand how this compound interacts with target proteins at the molecular level. These investigations have provided valuable insights into its binding affinity and selectivity, paving the way for further optimization of its pharmacological properties.

In conclusion, 2-(1-benzothiophen-3-yl)propanoic acid, CAS No. 60706-36-7, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.